Cas no 197245-19-5 (N-Bsmoc-L-phenylalanine)

• Product Name: N-Bsmoc-L-phenylalanine
• CAS No: 197245-19-5
• MF: C₁₉H₁₇NO₆S
• MW: 387.40638422966
• CID: 92294
• PubChem ID: 7578036
• Update Time: 2025-10-28

N-Bsmoc-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Bsmoc-L-phenylalanine
• N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-phenylalanine~Bsmoc-Phe-OH
• (2S)-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-3-phenylpropanoic acid
• N-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-phenylalanine
• Bsmoc-Phe-OH
• N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-phenylalanine
• L-Phenylalanine, N-[[(1,1-dioxidobenzo[b]thien-2-yl)methoxy]carbonyl]-
• (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-phenylalanine
• AKOS024286926
• DTXSID50428831
• 197245-19-5

• MDL： MFCD03792475
• Inchi： 1S/C19H17NO6S/c21-18(22)16(10-13-6-2-1-3-7-13)20-19(23)26-12-15-11-14-8-4-5-9-17(14)27(15,24)25/h1-9,11,16H,10,12H2,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： DWLKZXPISLVRER-INIZCTEOSA-N
• SMILES： S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)(=O)=O
• BRN： 8282210

Computed Properties

• Exact Mass: 387.07771
• Monoisotopic Mass: 387.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.427
• Melting Point: 167-169°C
• Boiling Point: 670.5°Cat760mmHg
• Flash Point: 359.3°C
• Refractive Index: 1.637
• PSA: 109.77
• LogP: 3.52210
• Solubility: Insoluble in water

N-Bsmoc-L-phenylalanine Security Information

• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25

Additional information on N-Bsmoc-L-phenylalanine

Research Brief on N-Bsmoc-L-phenylalanine (CAS: 197245-19-5) and Its Applications in Chemical Biology and Pharmaceutical Research

N-Bsmoc-L-phenylalanine (CAS: 197245-19-5) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. The Bsmoc (2,7-di-tert-butyl-9-fluorenylmethoxycarbonyl) protecting group offers enhanced stability and selectivity, making it a valuable tool in solid-phase peptide synthesis (SPPS). Recent studies have highlighted its role in the development of novel therapeutics, particularly in the context of targeted drug delivery and bioactive peptide design.

One of the key advantages of N-Bsmoc-L-phenylalanine is its compatibility with mild deprotection conditions, which minimizes side reactions and improves yield in peptide synthesis. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of cyclic peptides with enhanced bioavailability. The study utilized N-Bsmoc-L-phenylalanine as a building block to construct peptide libraries, which were subsequently screened for anticancer activity. The results indicated significant potential for this derivative in oncology drug discovery.

Another notable application of N-Bsmoc-L-phenylalanine is in the field of bioconjugation. A 2024 study in Bioconjugate Chemistry explored its use in the site-specific modification of proteins, enabling the development of antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The researchers reported that the Bsmoc group's steric hindrance and stability under physiological conditions contributed to higher conjugation efficiency and reduced aggregation.

In addition to its synthetic utility, N-Bsmoc-L-phenylalanine has been investigated for its role in prodrug design. A recent preprint on bioRxiv (2024) described its incorporation into prodrugs of tyrosine kinase inhibitors, which exhibited enhanced solubility and controlled release profiles. This approach holds promise for overcoming the limitations of conventional small-molecule therapeutics, particularly in terms of bioavailability and toxicity.

Looking ahead, the versatility of N-Bsmoc-L-phenylalanine is expected to drive further innovation in chemical biology and drug development. Ongoing research is exploring its potential in CRISPR-Cas9 delivery systems and mRNA therapeutics, where precise control over molecular interactions is critical. As the demand for peptide-based and bioconjugate therapeutics grows, N-Bsmoc-L-phenylalanine is poised to remain a cornerstone of synthetic strategies in the pharmaceutical industry.